Cas no 2411199-46-5 (1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one)

• Product Name: 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one
• CAS No: 2411199-46-5
• MF: C₁₂H₁₁F₂NO₂
• MW: 239.21805024147
• CID: 5379835
• PubChem ID: 145909533
• Update Time: 2025-08-05

1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-Difluoro-2,3-dihydro-2-methyl-4H-1,4-benzoxazin-4-yl)-2-propen-1-one
• 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one

• Inchi： 1S/C12H11F2NO2/c1-3-12(16)15-6-7(2)17-11-5-9(14)8(13)4-10(11)15/h3-5,7H,1,6H2,2H3
• InChI Key： HERAHTSDGWTWFR-UHFFFAOYSA-N
• SMILES： C(N1C2=CC(F)=C(F)C=C2OC(C)C1)(=O)C=C

Experimental Properties

• Density: 1.261±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 316.8±42.0 °C(Predicted)
• pka: 0.31±0.40(Predicted)

Additional information on 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one

Introduction to 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one (CAS No. 2411199-46-5)

1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one (CAS No. 2411199-46-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxazines, which are known for their diverse biological activities and structural versatility.

The chemical structure of 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one features a benzoxazine ring system substituted with difluoro and methyl groups, along with a propenone moiety. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research applications.

Recent studies have highlighted the potential of 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one in the development of novel therapeutic agents. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human immune cells. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)prop-2-en-1-one has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings are particularly significant given the growing need for effective treatments for these debilitating conditions.

The pharmacokinetic profile of 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-yl)propenone has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 1-(6,7-difluoro-2-methyl-3,4-dihydro-2H-1,4-benzoxazin-4-y l)propenone has been explored for its use in chemical synthesis and as a building block in the development of more complex molecules. Its unique structure provides a platform for the introduction of various functional groups through chemical modifications, expanding its utility in synthetic chemistry.

The synthesis of 1-(6,7-difluoro - 2 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzoxazin - 4 - yl ) prop - 2 - en - 1 - one involves several well-defined steps that ensure high yields and purity. Common synthetic routes include the reaction of appropriate intermediates under controlled conditions to form the desired product. The ability to synthesize this compound efficiently is crucial for both research and industrial applications.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 1-(6 , 7 - difluoro - 2 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzoxazin - 4 - yl ) propenone. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before advancing to larger-scale studies.

In conclusion, 1-(6 , 7 - difluoro - 2 - methyl - 3 , 4 - dihydro - 2 H - 1 , 4 - benzoxazin - 4-y l ) propenone (CAS No. 2411199 – 05) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable candidate for further investigation and development as a potential therapeutic agent.